Cas no 3897-39-0 (Benzenesulfonamide,N-(2-hydroxyphenyl)-4-methyl-)

• Product Name: Benzenesulfonamide,N-(2-hydroxyphenyl)-4-methyl-
• CAS No: 3897-39-0
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD00697555
• CID: 306067
• PubChem ID: 284336
• Update Time: 2025-11-02

Benzenesulfonamide,N-(2-hydroxyphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2-hydroxyphenyl)-4-methyl-
• N-(2-HYDROXY-PHENYL)-4-METHYL-BENZENESULFONAMIDE
• 3,5-di-tert-butyl-N-salicylidene-2-aminophenol
• N-tosyl-2-aminophenol
• N-tosyl-2-hydroxyaniline
• N-tosyl-ortho-aminophenol
• 3897-39-0
• N-(2-hydroxyphenyl)-4-methylbenzenesulfonamide
• N-(2-hydroxyphenyl)-4-methylbenzene-1-sulfonamide
• MFCD00697555
• CHEMBL2354867
• A824517
• JDCWGLBOQFHJQM-UHFFFAOYSA-N
• NSC-140147
• N-(2-hydroxyphenyl)-p-toluenesulfonamide
• N-(2-hydroxyphenyl)-4-methyl-benzenesulfonamide
• AKOS003323400
• NSC140147
• DTXSID40959821
• MLS003675155
• SCHEMBL1348234
• SMR002355603
• Oprea1_201834
• SB81741

• MDL： MFCD00697555
• Inchi： 1S/C13H13NO3S/c1-10-6-8-11(9-7-10)18(16,17)14-12-4-2-3-5-13(12)15/h2-9,14-15H,1H3
• InChI Key： JDCWGLBOQFHJQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=CC=1O)(=O)=O

Computed Properties

• Exact Mass: 263.06200
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.78000
• LogP: 3.65520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Benzenesulfonamide,N-(2-hydroxyphenyl)-4-methyl-

Comprehensive Guide to Benzenesulfonamide, N-(2-hydroxyphenyl)-4-methyl- (CAS No. 3897-39-0): Properties, Applications, and Market Insights

Benzenesulfonamide, N-(2-hydroxyphenyl)-4-methyl- (CAS No. 3897-39-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as 4-Methyl-N-(2-hydroxyphenyl)benzenesulfonamide, is a derivative of benzenesulfonamide, which is known for its versatile chemical properties. In this article, we delve into the molecular structure, physical and chemical properties, applications, and current market trends of this compound, while also addressing frequently asked questions and emerging trends in the field.

The molecular formula of Benzenesulfonamide, N-(2-hydroxyphenyl)-4-methyl- is C13H13NO3S, with a molecular weight of 263.31 g/mol. The compound features a benzenesulfonamide core, substituted with a 4-methyl group and an N-(2-hydroxyphenyl) moiety. This unique structure imparts specific solubility characteristics, making it soluble in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), while exhibiting limited solubility in water. Researchers often explore its hydrogen-bonding capabilities and thermal stability, which are critical for its applications in material science and pharmaceuticals.

One of the most prominent applications of Benzenesulfonamide, N-(2-hydroxyphenyl)-4-methyl- is in the field of pharmaceutical intermediates. The compound serves as a building block for the synthesis of more complex molecules, particularly those targeting anti-inflammatory and antimicrobial properties. Recent studies have highlighted its potential in designing novel enzyme inhibitors, which are pivotal in drug discovery. Additionally, its role in coordination chemistry has been explored, where it acts as a ligand for metal ions, enabling the development of catalysts and functional materials.

In the agrochemical industry, 4-Methyl-N-(2-hydroxyphenyl)benzenesulfonamide has been investigated for its utility in formulating crop protection agents. Its structural features allow it to interact with biological targets, making it a candidate for herbicides and fungicides. The compound's stability under environmental conditions further enhances its suitability for such applications. Moreover, its compatibility with other agrochemicals has been a subject of ongoing research, aiming to improve efficacy and reduce environmental impact.

The market demand for Benzenesulfonamide, N-(2-hydroxyphenyl)-4-methyl- has seen steady growth, driven by its expanding applications in pharmaceuticals and agrochemicals. Industry reports indicate a rising interest in sustainable synthesis methods for this compound, aligning with global trends toward green chemistry. Manufacturers are increasingly adopting catalytic processes and solvent-free reactions to minimize waste and energy consumption. Furthermore, the compound's role in high-performance materials, such as polymers and coatings, has opened new avenues for commercialization.

Frequently asked questions about Benzenesulfonamide, N-(2-hydroxyphenyl)-4-methyl- include inquiries about its safety profile, handling precautions, and regulatory status. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers also often seek information on its spectroscopic data (e.g., NMR, IR) and chromatographic methods for purity analysis, which are essential for quality control in industrial settings.

Emerging trends in the study of 4-Methyl-N-(2-hydroxyphenyl)benzenesulfonamide include its potential in nanotechnology and drug delivery systems. Recent publications have explored its use in designing nanocarriers for targeted therapy, leveraging its ability to form stable complexes with other molecules. Additionally, advancements in computational chemistry have enabled predictive modeling of its interactions, accelerating the discovery of new applications. These developments underscore the compound's relevance in cutting-edge scientific research.

In conclusion, Benzenesulfonamide, N-(2-hydroxyphenyl)-4-methyl- (CAS No. 3897-39-0) is a multifaceted compound with broad utility across multiple industries. Its unique chemical properties, coupled with ongoing innovations in synthesis and application, position it as a valuable asset in modern chemistry. As research continues to uncover new possibilities, the compound is poised to play an even greater role in addressing contemporary challenges in healthcare, agriculture, and materials science. For researchers and industry professionals, staying abreast of these developments is key to leveraging its full potential.